Cas no 119744-61-5 (N-Ethyl 4-Fluorobenzylamine Hydrochloride)

• Product Name: N-Ethyl 4-Fluorobenzylamine Hydrochloride
• CAS No: 119744-61-5
• MF: C₉H₁₃ClFN
• MW: 189.657624959946
• MDL: MFCD07106862
• CID: 3042620
• PubChem ID: 14485083
• Update Time: 2025-09-20

N-Ethyl 4-Fluorobenzylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Ethyl 4-fluorobenzylamine HCl
• N-(4-fluorobenzyl)ethanamine hydrochloride
• N-Ethyl 4-fluorobenzylamine hydrochloride
• ETHYL[(4-FLUOROPHENYL)METHYL]AMINE HYDROCHLORIDE
• N-(4-Fluorobenzyl)ethanaminehydrochloride
• UEA74461
• N-(4-Fluorobenzyl)ethanamine HCl
• AKOS026670684
• N-[(4-fluorophenyl)methyl]ethanamine;hydrochloride
• MFCD07106862
• 119744-61-5
• EN300-1720495
• Z3244655509
• BS-26380
• N-Ethyl 4-Fluorobenzylamine Hydrochloride

• MDL： MFCD07106862
• Inchi： 1S/C9H12FN.ClH/c1-2-11-7-8-3-5-9(10)6-4-8;/h3-6,11H,2,7H2,1H3;1H
• InChI Key： YZUXVVXBQUURFI-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)CNCC

Computed Properties

• Exact Mass: 189.0720553Da
• Monoisotopic Mass: 189.0720553Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-Ethyl 4-Fluorobenzylamine Hydrochloride

N-Ethyl 4-Fluorobenzylamine Hydrochloride: A Comprehensive Overview

N-Ethyl 4-Fluorobenzylamine Hydrochloride, with the CAS number 119744-61-5, is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of benzylamine, featuring an ethyl group and a fluorine substituent on the aromatic ring, which contributes to its unique chemical properties and reactivity. The hydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for various applications in research and industry.

N-Ethyl 4-Fluorobenzylamine Hydrochloride has been extensively studied for its role in drug discovery and development. Recent research has highlighted its potential as a building block in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and other therapeutic agents. The fluorine substituent at the para position of the benzene ring plays a crucial role in modulating the electronic properties of the molecule, which is essential for its interactions with biological targets.

The synthesis of N-Ethyl 4-Fluorobenzylamine Hydrochloride involves a multi-step process that typically begins with the preparation of 4-fluorobenzyl chloride or its corresponding bromide. This intermediate is then subjected to nucleophilic substitution reactions with ethylamine to yield the desired product. The hydrochloride salt is formed by protonation of the amine group under acidic conditions, ensuring optimal stability and solubility for downstream applications.

In terms of applications, N-Ethyl 4-Fluorobenzylamine Hydrochloride has found utility in peptide synthesis, where it serves as a valuable reagent for constructing complex amino acid derivatives. Its ability to act as both a nucleophile and an electrophile makes it a versatile tool in organic transformations. Additionally, this compound has been employed in the preparation of fluorescent probes and sensors, leveraging its unique electronic properties for detecting analytes in environmental and biomedical contexts.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of N-Ethyl 4-Fluorobenzylamine Hydrochloride. Quantum mechanical studies have revealed that the fluorine atom exerts an electron-withdrawing effect, which enhances the electrophilicity of the benzene ring and facilitates nucleophilic attack during reactions. These findings have been instrumental in optimizing synthetic routes and improving yields in large-scale production.

From an environmental perspective, N-Ethyl 4-Fluorobenzylamine Hydrochloride exhibits moderate biodegradability under aerobic conditions, making it less persistent in natural ecosystems compared to other aromatic compounds. However, its potential impact on aquatic life remains a subject of ongoing research to ensure sustainable practices in its handling and disposal.

In conclusion, N-Ethyl 4-Fluorobenzylamine Hydrochloride stands out as a critical compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with recent breakthroughs in synthetic methodologies and computational modeling, position it as a key player in advancing scientific research and industrial innovation.